[(3-Chlorophenyl)methyl](3-methylpentan-2-yl)amine

• Molecular Formula: C13H20ClN
• Molecular Weight: 225.76 g/mol
• IUPAC Name: N-[(3-chlorophenyl)methyl]-3-methylpentan-2-amine
• InChI: InChI=1S/C13H20ClN/c1-4-10(2)11(3)15-9-12-6-5-7-13(14)8-12/h5-8,10-11,15H,4,9H2,1-3H3
• InChI Key: PEMWTNPJXSOCRV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C)NCC1=CC(=CC=C1)Cl

Description

(3-Chlorophenyl)methylamine is a tertiary amine featuring a 3-chlorophenylmethyl group and a branched 3-methylpentan-2-yl substituent. The 3-methylpentan-2-yl group contributes steric bulk, which may affect intermolecular interactions and solubility. Characterization techniques such as NMR, IR, and mass spectrometry (as applied to structurally related amides and amines in and ) would likely confirm its structural integrity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Chlorophenyl)methylamine typically involves the reaction of 3-chlorobenzyl chloride with 3-methylpentan-2-amine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to reflux, and the product is isolated through distillation or recrystallization.

Industrial Production Methods

In industrial settings, the production of (3-Chlorophenyl)methylamine may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process. The final product is often purified using techniques such as column chromatography or high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

(3-Chlorophenyl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to produce amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles such as hydroxide, cyanide, or alkoxide ions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Sodium hydroxide (NaOH), potassium cyanide (KCN), sodium methoxide (NaOCH3)

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Amines, alcohols

Substitution: Various substituted amines or alcohols

Scientific Research Applications

(3-Chlorophenyl)methylamine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Studied for its potential biological activity and interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-Chlorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and influencing various biochemical pathways. The exact mechanism depends on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

Compound Name	Key Substituents	Functional Group	Solubility (Inference)	Basicity (Relative)
(3-Chlorophenyl)methylamine	3-Chlorophenylmethyl, 3-methylpentan-2-yl	Tertiary amine	Low (nonpolar substituents)	Moderate
(±)-N-(3-Chlorophenethyl)-2-(6-methoxynaphthalen-2-yl)propanamide	3-Chlorophenethyl, 6-methoxynaphthalen-2-yl	Amide	Moderate (amide polarity)	Low (amide)
{[5-(3-Chlorophenyl)furan-2-yl]methyl}(tetrahydrofuran-2-ylmethyl)amine hydrochloride	3-Chlorophenyl-furyl, tetrahydrofuran	Amine (salt)	High (ionic form)	High (protonated)

Key Findings :

• Basicity : The tertiary amine in (3-Chlorophenyl)methylamine is more basic than the amide in ’s compound, where the electron-withdrawing carbonyl group reduces basicity. However, it is less basic than the protonated amine hydrochloride in .
• Solubility : The branched alkyl and aromatic groups in the target compound likely reduce water solubility compared to the ionic hydrochloride analog in . The amide in may exhibit moderate solubility due to polar carbonyl interactions .

Electronic and Steric Influences

• Chlorophenyl Group: The electron-withdrawing chlorine atom in all three compounds enhances electrophilic substitution resistance but may reduce nucleophilic reactivity at the amine nitrogen compared to non-halogenated analogs .
• Branched vs.

Computational and Experimental Insights

• DFT Studies : Density-functional theory (DFT) calculations (as in ) could predict the electronic structure and stability of (3-Chlorophenyl)methylamine. Exact-exchange terms may refine predictions of its thermochemical properties, such as bond dissociation energies .

Biological Activity

(3-Chlorophenyl)methylamine, a compound featuring a chlorinated phenyl group and a branched alkyl amine, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological effects, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The chemical structure of (3-Chlorophenyl)methylamine can be represented as follows:

• Molecular Formula : C13H20ClN
• Molecular Weight : 225.76 g/mol

This compound's unique structure, which includes both aromatic and aliphatic functionalities, is pivotal in determining its biological activity.

Biological Activity Overview

Research indicates that (3-Chlorophenyl)methylamine exhibits a range of biological activities, including:

• Antimicrobial Properties : Similar compounds have shown effectiveness against various bacterial strains, suggesting potential applications in treating infections.
• Anticancer Activity : Preliminary studies indicate that derivatives of this compound may possess anticancer properties, demonstrating efficacy against multiple tumor cell lines.
• Neuroprotective Effects : The compound has been studied for its neuroprotective capabilities, particularly in models of ischemia-reperfusion injury, indicating potential therapeutic benefits in neurodegenerative diseases.

The biological activity of (3-Chlorophenyl)methylamine is believed to be mediated through several mechanisms:

• Interaction with Biological Targets : The chlorophenyl group may enhance the compound's affinity for specific biological targets, influencing cellular pathways related to cancer and neuroprotection.
• Modulation of Enzyme Activity : Compounds with similar structures have been shown to inhibit key enzymes involved in cancer progression and microbial resistance.

Data Table: Biological Activity Summary

Activity Type	Observed Effects	References
Antimicrobial	Effective against various bacterial strains
Anticancer	Efficacy against multiple tumor cell lines
Neuroprotective	Protective effects in ischemia-reperfusion models

Case Studies

Several studies have investigated the biological effects of compounds structurally similar to (3-Chlorophenyl)methylamine:

• Anticancer Study :
  • A study evaluated the anticancer properties of chlorophenyl derivatives against breast cancer cell lines. Results indicated significant cytotoxicity and apoptosis induction at specific concentrations.
• Neuroprotection Study :
  • Research on ischemic models demonstrated that the compound significantly reduced neuronal death and improved functional recovery post-injury, highlighting its potential for treating stroke-related injuries.